Cas no 303987-21-5 (3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime)

• Product Name: 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime
• CAS No: 303987-21-5
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283
• CID: 4644695
• Update Time: 2025-06-10

3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 3-NITROBENZENECARBALDEHYDE O-(4-METHYLBENZYL)OXIME
• Benzaldehyde, 3-nitro-, O-[(4-methylphenyl)methyl]oxime
• 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime

• Inchi： InChI=1S/C15H14N2O3/c1-12-5-7-13(8-6-12)11-20-16-10-14-3-2-4-15(9-14)17(18)19/h2-10H,11H2,1H3/b16-10+
• InChI Key： ROAWZXWAORRXNP-MHWRWJLKSA-N
• SMILES： [O-][N+](=O)c1cccc(c1)\C=N\OCc2ccc(cc2)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 416.4±55.0 °C at 760 mmHg
• Flash Point: 205.7±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime

Introduction to 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime and Its Significance in Modern Chemical Research

The compound with the CAS number 303987-21-5, known as 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered attention in recent years due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a nitro group and an oxime functional group, contribute to its unique reactivity and make it a valuable intermediate in various chemical transformations.

In the realm of organic synthesis, 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime serves as a crucial building block for constructing more complex molecules. The nitro group, a well-known electron-withdrawing moiety, influences the electronic properties of the aromatic ring, making it susceptible to various chemical modifications. This characteristic is particularly useful in cross-coupling reactions, where the nitro group can be readily reduced to an amine or used as a directing group for palladium-catalyzed coupling reactions. The oxime functionality, on the other hand, introduces a polar and potentially hydrogen-bonding interaction, which can be exploited in the design of bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime fits well within this paradigm, as it can be transformed into various heterocyclic scaffolds through cyclization reactions. For instance, the oxime group can undergo condensation with carbonyl compounds or other electrophiles to form imines or Schiff bases, which are known for their biological activity. These transformations have opened up new avenues for designing molecules with potential therapeutic benefits.

The pharmaceutical industry has been particularly interested in compounds that exhibit both antioxidant and anti-inflammatory properties. The nitro group in 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime can be reduced to an amine, which can then be further functionalized to produce radical scavengers. Such compounds are believed to play a role in protecting cells from oxidative stress, a mechanism implicated in various diseases. Additionally, the presence of the 4-methylbenzyl moiety enhances lipophilicity, which is often desirable for drug-like properties such as improved solubility and membrane permeability.

Another area where 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime has shown promise is in the field of material science. The unique electronic and steric properties of this compound make it suitable for applications in organic electronics and catalysis. Researchers have explored its use as a ligand or intermediate in transition metal catalysis, where it can facilitate various organic transformations under mild conditions. This has implications for green chemistry initiatives, as it allows for more efficient and sustainable synthetic routes.

The synthesis of 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with multiple purification steps, but recent innovations have led to more streamlined synthetic routes. For example, one such method involves the direct nitration of benzene derivatives followed by selective functionalization at the para position using palladium-catalyzed cross-coupling reactions. These advances not only improve yield but also reduce waste, aligning with principles of sustainable chemistry.

In conclusion, 3-Nitrobenzenecarbaldehyde O-(4-methylbenzyl)oxime (CAS number 303987-21-5) is a multifaceted compound with significant implications across multiple disciplines. Its structural features enable diverse chemical transformations, making it a valuable tool in synthetic chemistry and pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an even greater role in developing innovative solutions to global challenges.